Cas no 38102-71-5 (5-Hexene-1,4-diol, 1-(3-methoxyphenyl)-)

• Product Name: 5-Hexene-1,4-diol, 1-(3-methoxyphenyl)-
• CAS No: 38102-71-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1487937
• Update Time: 2024-08-24

5-Hexene-1,4-diol, 1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexene-1,4-diol, 1-(3-methoxyphenyl)-

• Inchi： 1S/C13H18O3/c1-3-11(14)7-8-13(15)10-5-4-6-12(9-10)16-2/h3-6,9,11,13-15H,1,7-8H2,2H3
• InChI Key： CYUDWOARXYADPZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1)(O)CCC(O)C=C

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 382.6±42.0 °C(Predicted)
• PSA: 49.69
• pka: 14.32±0.20(Predicted)